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Compound of Interest

Compound Name: Isopropyl methanesulfonate

Cat. No.: B049304 Get Quote

The following tables summarize quantitative data from various studies on the mutagenic effects

of Isopropyl methanesulfonate (IMS) in comparison to other mutagens or different

experimental conditions.

Table 1: Comparison of IMS-Induced Pig-a Mutant Frequency in Rats
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Treatment
Group

Dose (mg/kg)
Sampling Time
(Weeks)

Mutant
Frequency (x
10⁻⁶) in
Reticulocytes
(PIGRET
Assay)

Mutant
Frequency (x
10⁻⁶) in Red
Blood Cells
(RBC Pig-a
Assay)

Control 0 1 Not Reported Not Reported

2 Not Reported Not Reported

4 Not Reported Not Reported

IMS 50 1

Statistically

Significant

Increase

No Significant

Increase

2

Statistically

Significant

Increase

Statistically

Significant

Increase

4

Statistically

Significant

Increase

Statistically

Significant

Increase

IMS 100 1

Statistically

Significant

Increase

No Significant

Increase

2

Statistically

Significant

Increase

Statistically

Significant

Increase

4

Statistically

Significant

Increase

Statistically

Significant

Increase

IMS 200 1 Plateau Reached
No Significant

Increase

2 Plateau

Maintained

Statistically

Significant
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Increase

4
Plateau

Maintained

Statistically

Significant

Increase

A time-dependent increase in the mutant frequency of Pig-a mutant red blood cells was

observed in the RBC Pig-a assay, with a statistically significant increase from 2 weeks after

dosing. In the PIGRET assay, a statistically significant increase in Pig-a mutant frequency was

seen from 1 week after dosing at all dose levels.[1]The maximum Pig-a mutant frequency at

200 mg/kg was approximately two times higher in the PIGRET assay compared to the RBC

Pig-a assay.[1]

Table 2: Comparison of Mutagenicity in Muta™Mouse Male Germ Cells

Mutagen Dose Germ Cell Stage
Mutant Frequency
(Compared to
Control)

Isopropyl

Methanesulfonate

(IMS)

200 mg/kg (single i.p.) Post-meiotic Low Increase

Ethylnitrosourea

(ENU)
150 mg/kg (single i.p.) Spermatogonia High Increase

X-rays 500 rads
Late & Early

Spermatids

Higher than

Spermatogonia

The study in transgenic Muta™Mouse showed that IMS, ethylnitrosourea (ENU), and X-rays all

increased lacZ mutant frequencies over control animals.[2] IMS induced a low mutant

frequency in postmeiotic stages, while ENU induced high frequencies in spermatogonia.[2] X-

rays showed higher mutant frequencies in late and early spermatid stages compared to

spermatogonia.[2]

Experimental Protocols
Detailed methodologies are essential for the replication and validation of scientific findings.
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In Vivo Pig-a Mutagenicity Assay
This assay is used to measure in vivo gene mutation in somatic cells.

Animal Model: 8-week-old male Crl:CD(SD) rats are used.[1]

Test Compound Administration: Isopropyl methanesulfonate (IMS) is administered as a

single intraperitoneal (i.p.) injection at dose levels of 50, 100, and 200 mg/kg.[1]

Blood Sampling: Peripheral blood is collected from the tail vein at baseline (1 day before

dosing) and at 1, 2, and 4 weeks after dosing.[1]

Sample Analysis (PIGRET and RBC Pig-a assays):

RBC Pig-a Assay: Measures the frequency of Pig-a mutant cells in the total red blood cell

(RBC) population.

PIGRET Assay: Measures the frequency of Pig-a mutants specifically in the reticulocyte

(immature RBC) population.[1]

Statistical Analysis: The data is analyzed for time-dependent and dose-dependent increases

in mutant frequencies. Statistical significance is determined by comparing the treated groups

to a concurrent vehicle control group.

Muta™Mouse Transgenic Rodent Mutagenesis Assay
This assay is used to detect mutations in the lacZ transgene in various tissues.

Animal Model: Male Muta™Mouse, which carries approximately 80 copies of the bacterial

lacZ gene per cell.[2]

Test Compound Administration:

Isopropyl methanesulfonate (IMS): Single intraperitoneal injection of 200 mg/kg.[2]

Ethylnitrosourea (ENU): Single intraperitoneal injection of 150 mg/kg.[2]

X-rays: Whole-body irradiation with 500 rads.[2]
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Tissue Collection: Vasa deferential sperm, caudal epididymal sperm, and/or whole testes are

collected at various times after treatment to assess mutations in different germ cell stages.[2]

DNA Extraction and Mutation Analysis: Genomic DNA is extracted from the collected tissues.

The lacZ locus mutations are analyzed using established methods.[2]

Data Analysis: The frequency of lacZ mutants is calculated and compared between treated

and control groups.

Visualizations
Diagrams created using Graphviz (DOT language) to illustrate key processes.

Experimental Workflow: In Vivo Mutagenicity Study

Acclimation of Animals Treatment with IMS or Control Tissue/Blood Sampling Mutation Analysis Statistical Analysis of Data

Click to download full resolution via product page

Caption: A generalized experimental workflow for an in vivo mutagenicity study.
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IMS-Induced DNA Damage Response

Isopropyl Methanesulfonate (IMS)

DNA Alkylation (O6-guanine)
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Caption: Simplified signaling pathway of IMS-induced DNA damage response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comparative Analysis of Isopropyl Methanesulfonate-
Induced Mutation Frequency]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049304#statistical-analysis-of-isopropyl-
methanesulfonate-induced-mutation-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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